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Compound of Interest

Compound Name: 3-lodophenylacetic acid

Cat. No.: B158595

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and experimental details of 3-lodophenylacetic acid, tailored for researchers, scientists, and
professionals in drug development.

Core Properties of 3-lodophenylacetic Acid

3-lodophenylacetic acid is a substituted aromatic carboxylic acid. Its fundamental chemical
data are summarized below.

Property Value References
Molecular Formula CsH7102 [1][2][3]
Molecular Weight 262.04 g/mol [2][4]
CAS Number 1878-69-9 [1][21[4]
Appearance White to light yellow crystalline 3]

powder
Melting Point 127-131 °C [11[3114]
Linear Formula ICsH4CH2CO2H [4]
SMILES 0O=C(0O)CC1=CC=CC(l)=C1 [2]
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Experimental Protocols

Synthesis of 3-lodophenylacetic Acid from 2-(3-
iodophenyl)acetonitrile

A common and effective method for the synthesis of 3-lodophenylacetic acid is through the
hydrolysis of 2-(3-iodophenyl)acetonitrile.[1]

Materials:

2-(3-iodophenyl)acetonitrile (0.2 g)

1.0 M aqueous sodium hydroxide (NaOH) solution (1.0 mL)

1.0 M hydrochloric acid (HCI) solution

Ether

Distilled water

Anhydrous sodium sulfate (Na2S0a)
Procedure:

e Reaction Setup: In a round-bottom flask, dissolve 0.2 g of 2-(3-iodophenyl)acetonitrile in 1.0
mL of a 1.0 M aqueous sodium hydroxide solution.[1]

o Hydrolysis: Heat the reaction mixture to reflux and maintain for 4 hours.[1]

o Extraction (1): After cooling, extract the aqueous phase with ether to remove any unreacted
starting material or non-acidic impurities.[1]

 Acidification: Acidify the aqueous phase with a 1.0 M hydrochloric acid solution until the pH is
less than 7.[1]

o Extraction (2): Perform another extraction of the acidified aqueous phase with ether.[1]
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e Washing and Drying: Combine the organic phases from the second extraction, wash with
distilled water, and dry over anhydrous sodium sulfate.[1]

« |solation: Remove the desiccant by filtration and concentrate the filtrate under reduced
pressure to yield the final product, 3-lodophenylacetic acid.[1]

Yield: This procedure typically results in a yield of approximately 83% (0.17 g).[1]

Visualized Experimental Workflow

The following diagram illustrates the key stages in the synthesis of 3-lodophenylacetic acid
as detailed in the experimental protocol.

Hydrolysis:

Wash & Dry:

Acidification:
Start: s End Product:
. L +1.0M HCI (aq) + Distilled Water
2-(3-iodophenyl)acetonitrile Reflux for 4h pH<7 + Anhydrous Na2S04 3-lodophenylacetic Acid

Click to download full resolution via product page

Synthesis Workflow for 3-lodophenylacetic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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